Cas no 1261899-13-1 (4-(Naphthalen-2-yl)picolinic acid)

4-(Naphthalen-2-yl)picolinic acid is a bifunctional organic compound featuring a picolinic acid moiety linked to a naphthalene ring. This structure imparts unique electronic and steric properties, making it valuable in coordination chemistry and as a building block for metal-organic frameworks (MOFs) or ligand design. The naphthyl group enhances π-conjugation, potentially improving photophysical characteristics for applications in materials science. Its carboxylic acid functionality allows for further derivatization or metal coordination, offering versatility in synthetic applications. The compound is particularly useful in catalysis and supramolecular chemistry due to its rigid aromatic backbone and chelating capability. High purity grades ensure consistent performance in research and industrial applications.

4-(Naphthalen-2-yl)picolinic acid structure

1261899-13-1 structure

Product Name:4-(Naphthalen-2-yl)picolinic acid

CAS No:1261899-13-1

MF:C₁₆H₁₁NO₂

MW:249.264044046402

MDL:MFCD18317658

CID:5168061

Update Time:2026-03-04

4-(Naphthalen-2-yl)picolinic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Naphthalen-2-yl)picolinic acid
- 4-Naphthalen-2-ylpyridine-2-carboxylic acid
- MDL： MFCD18317658
- Inchi： 1S/C16H11NO2/c18-16(19)15-10-14(7-8-17-15)13-6-5-11-3-1-2-4-12(11)9-13/h1-10H,(H,18,19)
- InChI Key： PGVLUQHKAJLQJQ-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C=CN=1)C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 331
XLogP3: 3.6
Topological Polar Surface Area: 50.2

4-(Naphthalen-2-yl)picolinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB324328-5 g	4-(Naphthalen-2-yl)picolinic acid, 95%; .	1261899-13-1	95%	5g	€1159.00	2023-04-26
abcr	AB324328-5g	4-(Naphthalen-2-yl)picolinic acid, 95%; .	1261899-13-1	95%	5g	€1159.00	2025-02-16

4-(Naphthalen-2-yl)picolinic acid Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
3. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
4. Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification†

Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
5. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782

Additional information on 4-(Naphthalen-2-yl)picolinic acid

Exploring the Properties and Applications of 4-(Naphthalen-2-yl)picolinic acid (CAS No. 1261899-13-1)

4-(Naphthalen-2-yl)picolinic acid (CAS No. 1261899-13-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique molecular structure combining a naphthalene ring and a picolinic acid moiety, exhibits versatile chemical properties. Researchers are particularly interested in its potential as a ligand in coordination chemistry and its role in drug discovery. The compound's CAS number 1261899-13-1 is frequently searched in academic databases, reflecting its growing relevance in synthetic chemistry.

In recent years, the demand for 4-(Naphthalen-2-yl)picolinic acid has surged due to its applications in fluorescence probes and organic electronics. Its naphthalene component contributes to enhanced photophysical properties, making it valuable in OLED materials and sensors. The compound’s picolinic acid segment further enables metal ion chelation, a feature exploited in catalysis and bioimaging. These attributes align with current trends in sustainable chemistry and green synthesis, topics highly searched in AI-driven research tools.

From a synthetic perspective, CAS 1261899-13-1 is often synthesized via Suzuki-Miyaura coupling, a popular method for constructing biaryl systems. This process highlights the compound’s compatibility with palladium-catalyzed reactions, a hotspot in modern organic synthesis. Laboratories focusing on high-throughput screening or medicinal chemistry frequently inquire about its purity standards and derivatization potential, underscoring its utility in structure-activity relationship (SAR) studies.

The compound’s solubility and stability under physiological conditions are critical for its adoption in bioconjugation and targeted drug delivery. Recent publications have explored its use as a linker in antibody-drug conjugates (ADCs), a trending topic in oncology research. Such applications resonate with searches for next-generation therapeutics and precision medicine, further boosting its visibility in scientific literature.

Beyond pharmaceuticals, 4-(Naphthalen-2-yl)picolinic acid is investigated for its role in supramolecular chemistry. Its ability to form hydrogen-bonded networks and π-π stacking interactions makes it a candidate for designing molecular machines or self-healing materials. These cutting-edge applications align with queries about smart materials and nanotechnology, frequently trending in academic search engines.

Quality control of CAS 1261899-13-1 involves advanced analytical techniques like HPLC and NMR spectroscopy, ensuring compliance with Good Manufacturing Practices (GMP). Suppliers emphasizing batch-to-batch consistency and low heavy metal content cater to industries prioritizing regulatory compliance, a recurring concern in pharmaceutical forums.

In summary, 4-(Naphthalen-2-yl)picolinic acid (CAS No. 1261899-13-1) bridges multiple disciplines, from drug development to advanced materials. Its intersection with high-interest areas like bioconjugation, catalysis, and molecular design ensures its continued prominence in both industrial and academic settings. As research evolves, this compound is poised to address emerging challenges in healthcare and sustainable technology.